Cas no 152237-15-5 (Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel-)
152237-15-5 structure
Product Name:Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel-
CAS No:152237-15-5
MF:C8H13FO2
MW:160.186026334763
CID:99315
PubChem ID:165430151
Update Time:2025-04-18
Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel-
- Cyclopropanecarboxylic acid, 2-fluoro-, 1,1-dimethylethyl ester, trans- (9CI)
- Cyclopropanecarboxylic acid,2-fluoro-,1,1-dimethylethyl ester,trans-(9ci)
- 152237-15-5
-
- Inchi: 1S/C8H13FO2/c1-8(2,3)11-7(10)5-4-6(5)9/h5-6H,4H2,1-3H3/t5-,6-/m0/s1
- InChI Key: HABIHZMRBKTLDZ-WDSKDSINSA-N
- SMILES: F[C@H]1C[C@@H]1C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 160.08999
- Monoisotopic Mass: 160.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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